N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H17NO4S/c20-17(12-23-14-6-2-1-3-7-14)19-13-18(21,15-8-4-10-22-15)16-9-5-11-24-16/h1-11,21H,12-13H2,(H,19,20)
• InChI Key: ALGBPKWRMNUHDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCC(C2=CC=CO2)(C3=CC=CS3)O
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-phenoxyacetamide, also known as FTHA, is a chemical compound that has been studied for its potential use in scientific research. FTHA is a derivative of the natural compound, hydroxytyrosol, and has been shown to have antioxidant and anti-inflammatory properties.

Scientific Research Applications

Luminescent Materials for Organic Light-Emitting Devices (OLEDs) and Light-Emitting Electrochemical Cells (LECs)

Copper(I) complexes like [Cu(L)(PPh3)2][BF4] have gained attention due to their luminescent properties. In this case, the ligand 6-(furan-2-yl)-2,2′-bipyridine contributes to the emission of light in the solid state (with a wavelength of 576 nm). .

Biological Applications

While not extensively explored, compounds containing furan and thiophene moieties have shown interesting biological activities. .

Anticancer Research

Although not directly studied for anticancer properties, the presence of furan and thiophene rings in the compound suggests potential relevance in cancer research. .